Cas no 2138128-47-7 (4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride)

• Product Name: 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride
• CAS No: 2138128-47-7
• MF: C₁₀H₂₀ClNO₂S
• MW: 253.789300918579
• CID: 6405952
• PubChem ID: 165870341
• Update Time: 2025-05-20

4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138128-47-7
• EN300-1155293
• 4-methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride
• 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride

• Inchi： 1S/C10H20ClNO2S/c1-9(2)8-10(3)4-6-12(7-5-10)15(11,13)14/h9H,4-8H2,1-3H3
• InChI Key： GYTWZUDROKXDNY-UHFFFAOYSA-N
• SMILES： ClS(N1CCC(C)(CC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 253.0903277g/mol
• Monoisotopic Mass: 253.0903277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride

Introduction to 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride (CAS No. 2138128-47-7)

4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138128-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine sulfonamide class, characterized by its unique structural framework and functional properties. The presence of a sulfonyl chloride group at the 1-position of the piperidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride consists of a piperidine core substituted with a methyl group at the 4-position and an isobutyl group at the 4-(2-methylpropyl) position, further functionalized with a sulfonyl chloride moiety. This specific arrangement imparts distinct chemical characteristics, including high reactivity toward nucleophiles, which is pivotal for its role in drug development and molecular synthesis. The compound’s solubility profile and stability under various conditions make it suitable for multiple applications in organic synthesis and pharmaceutical manufacturing.

In recent years, 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural motif is reminiscent of several pharmacologically active compounds, suggesting its utility as a building block for designing molecules with specific biological activities. Researchers have explored its incorporation into various drug candidates, particularly those targeting neurological and cardiovascular disorders, where piperidine derivatives are known to exhibit promising effects.

One of the most notable areas where 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By serving as a precursor for sulfonamide-based inhibitors, this compound contributes to the development of targeted therapies that can modulate kinase activity effectively. The sulfonyl chloride group facilitates facile coupling reactions with amines, enabling the rapid construction of complex kinase inhibitor scaffolds.

Furthermore, advancements in computational chemistry have enhanced the understanding of 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride’s interactions within biological systems. Molecular modeling studies have revealed that its structural features allow for favorable binding to target proteins, suggesting high binding affinity and selectivity. These insights have guided medicinal chemists in optimizing drug-like properties, such as solubility, metabolic stability, and pharmacokinetic profiles, thereby accelerating the drug discovery process.

The compound’s utility extends beyond kinase inhibition; it has also been investigated for its potential in developing antiviral and antibacterial agents. The piperidine scaffold is frequently found in molecules that interact with viral proteases or bacterial enzymes, making it an attractive scaffold for antimicrobial drug design. The sulfonyl chloride functionality further enhances its versatility by enabling modifications that can fine-tune biological activity and reduce off-target effects.

In industrial applications, 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride serves as a key intermediate in large-scale synthesis processes. Its robust chemical properties ensure consistent yields and purity levels required for pharmaceutical-grade materials. Manufacturers leverage its reactivity to streamline synthetic routes, reducing production costs while maintaining high-quality standards. This efficiency is particularly crucial in industries where batch-to-batch consistency is paramount.

The environmental impact of using 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride has also been a focus of research. Efforts have been made to develop greener synthetic methodologies that minimize waste and hazardous byproducts. These innovations align with global trends toward sustainable chemistry practices, ensuring that pharmaceutical manufacturing remains environmentally responsible without compromising efficacy or yield.

Future directions in the study of 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride include exploring its role in modulating other disease-related pathways. Emerging research suggests its potential application in addressing neurodegenerative disorders by interacting with specific protein targets involved in disease progression. Additionally, studies are ongoing to evaluate its efficacy as an adjuvant in vaccine formulations, where sulfonamide derivatives have demonstrated immunomodulatory properties.

The compound’s adaptability makes it a cornerstone in synthetic organic chemistry, particularly for constructing complex heterocyclic frameworks prevalent in bioactive molecules. Its integration into multi-step synthetic protocols has enabled the discovery of novel compounds with therapeutic potential across diverse therapeutic areas. As research continues to uncover new applications, 4-Methyl-4-(2-methylpropyl)piperidine-1-sulfonyl chloride is poised to remain a vital component in both academic and industrial chemical research.